Cas no 587002-83-3 (<br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol)

• Product Name: <br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol
• CAS No: 587002-83-3
• MF: C₁₉H₁₃FN₄S
• MW: 348.396725416183
• CID: 3051321
• PubChem ID: 6889592
• Update Time: 2025-04-21

<br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol
• AKOS005537079
• 643-324-3
• 5-(4-fluorophenyl)-4-{[(E)-naphthalen-1-ylmethylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-(4-FLUOROPHENYL)-4-((1-NAPHTHYLMETHYLENE)AMINO)-4H-1,2,4-TRIAZOLE-3-THIOL
• STK600140
• 5-(4-Fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol
• AKOS024320187
• 587002-83-3

• Inchi： 1S/C19H13FN4S/c20-16-10-8-14(9-11-16)18-22-23-19(25)24(18)21-12-15-6-3-5-13-4-1-2-7-17(13)15/h1-12H,(H,23,25)/b21-12+
• InChI Key： JLKQCHMLOOVUOF-CIAFOILYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)F)N1/N=C/C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 348.08449577Da
• Monoisotopic Mass: 348.08449577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.1Ų